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Compound of Interest

Compound Name: Biotin-labeled ODN 1826 sodium

Cat. No.: B13383550

Researchers and scientists working with Biotin-labeled ODN 1826 sodium must adhere to
stringent safety protocols to ensure personal safety and maintain experimental integrity. This
guide provides essential, immediate safety and logistical information, including detailed
operational and disposal plans, to foster a secure laboratory environment.

Immediate Safety and Handling Protocols

When handling Biotin-labeled ODN 1826 sodium, it is imperative to use appropriate Personal
Protective Equipment (PPE) to minimize exposure and prevent contamination. The following
table summarizes the recommended PPE and key handling parameters.
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Parameter

Recommendation

Rationale

Personal Protective Equipment
(PPE)

Hand Protection

Nitrile or latex gloves

To prevent skin contact.

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from splashes.

Body Protection

Laboratory coat

To protect skin and clothing.

Handling & Storage

Ventilation

Use in a well-ventilated area or

under a fume hood

To minimize inhalation of any

aerosols.

Storage Temperature

Lyophilized: -20°C to -80°CIn
Solution: -20°C to -80°C

To ensure long-term stability

and prevent degradation.[1][2]

Hygienic Practices

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the work area.[3]

To prevent ingestion and

contamination.

Step-by-Step Experimental Workflow

The following protocol outlines the procedural steps for safely handling Biotin-labeled ODN

1826 sodium from receipt to disposal. Adherence to these steps is critical for both safety and

the quality of experimental results.

[EEN

. Receiving and Storage:

2. Reconstitution:

Verify that the product matches the order specifications.

Upon receipt, inspect the container for any damage or leaks.

Store the lyophilized product at -20°C or -80°C for long-term stability.[1][2]

Before opening, bring the vial to room temperature to prevent condensation.
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Briefly centrifuge the vial to collect the lyophilized powder at the bottom.

Reconstitute the oligonucleotide in a sterile, nuclease-free buffer (e.g., TE buffer) or
nuclease-free water to the desired stock concentration.[1]

Mix gently by pipetting or vortexing to ensure complete dissolution.
. Aliguoting and Use:

To avoid multiple freeze-thaw cycles, aliquot the reconstituted solution into smaller, single-
use volumes.

Store the aliquots at -20°C or -80°C.[2]

When using in experiments, handle the solution in a designated clean area to prevent cross-
contamination.

. First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention if irritation persists.[3]

In case of skin contact: Wash off immediately with soap and plenty of water. Remove any
contaminated clothing.[3]

If inhaled: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if
symptoms persist.[3]

If ingested: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

Disposal Plan

Proper disposal of Biotin-labeled ODN 1826 sodium and associated waste is crucial to
prevent environmental contamination and ensure laboratory safety.

e Unused Product: Uncontaminated, expired, or unwanted Biotin-labeled ODN 1826 sodium
should be disposed of in accordance with local, state, and federal regulations for chemical
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waste. In the absence of specific regulations for oligonucleotides, it is often treated as
general laboratory chemical waste.

o Contaminated Materials: All materials that have come into contact with the oligonucleotide,
such as pipette tips, tubes, and gloves, should be considered contaminated.

o If the experiment involves biohazardous materials, dispose of all contaminated waste in
designated biohazard waste containers.

o If no biohazards are present, dispose of the waste in the appropriate chemical waste
stream as per your institution's guidelines.

» Liquid Waste: Aqueous solutions containing the oligonucleotide should be collected in a
designated waste container and disposed of through the institution's chemical waste
management program. Avoid pouring down the drain unless permitted by local regulations.

Visualizing the Workflow

To provide a clear, at-a-glance understanding of the handling and disposal process, the
following diagram illustrates the complete workflow.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13383550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Handling Biotin-Labeled ODN 1826 Sodium
: - \ -
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Caption: This diagram outlines the key stages for the safe handling and disposal of Biotin-
labeled ODN 1826 sodium in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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